4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride
Overview
Description
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride is a chemical compound that has garnered widespread attention from researchers across various fieldsThe compound has the molecular formula C5H13Cl2FN2 and a molecular weight of 191.1.
Preparation Methods
The synthesis of 4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride involves several steps. One common synthetic route includes the fluorination of a pyrrolidine derivative followed by methylation and subsequent amination. The reaction conditions typically involve the use of specific reagents and catalysts to achieve the desired product. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.
Chemical Reactions Analysis
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles under appropriate conditions.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential effects on biological systems and its interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug development.
Industry: The compound is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate the molecular targets and pathways involved .
Comparison with Similar Compounds
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride can be compared with other similar compounds, such as:
4-fluoro-1-methylpiperidin-3-amine dihydrochloride: This compound has a similar structure but differs in the ring size, which may affect its chemical properties and applications.
4-fluoro-1-methylpyrrolidin-3-amine hydrochloride: This compound differs in the number of hydrochloride groups, which can influence its solubility and reactivity.
The uniqueness of this compound lies in its specific chemical structure and the resulting properties that make it suitable for various research applications.
Properties
CAS No. |
1782470-60-3 |
|---|---|
Molecular Formula |
C5H13Cl2FN2 |
Molecular Weight |
191.07 g/mol |
IUPAC Name |
4-fluoro-1-methylpyrrolidin-3-amine;dihydrochloride |
InChI |
InChI=1S/C5H11FN2.2ClH/c1-8-2-4(6)5(7)3-8;;/h4-5H,2-3,7H2,1H3;2*1H |
InChI Key |
JXMLGRVATCQJEV-UHFFFAOYSA-N |
Canonical SMILES |
CN1CC(C(C1)F)N.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
